Cas no 757878-04-9 (2-(3,4-Dimethoxyphenyl)acetimidamide)

• Product Name: 2-(3,4-Dimethoxyphenyl)acetimidamide
• CAS No: 757878-04-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 549384
• PubChem ID: 4158726
• Update Time: 2025-04-19

2-(3,4-Dimethoxyphenyl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxyphenyl)acetimidamide
• 2-(3,4-Dimethoxy-phenyl)-acetamidine
• 2-(3,4-Dimethoxy-Phenyl)-Aectamidine
• 2-(3,4-dimethoxyphenyl)ethanimidamide
• 2-(3,4-dimethoxyphenyl)ethanimidamide(SALTDATA: HCl)
• Benzeneethanimidamide,3,4-dimethoxy-
• BEN216
• BEN369
• Benzeneethanimidamide,3,4-dimethoxy
• 2-(3,4-Dimethoxyphenyl)acetamidine
• SCHEMBL5730768
• AKOS000191952
• DTXSID50400076
• 3,4-dimethoxy-Benzeneethanimidamide
• Benzeneethanimidamide, 3,4-dimethoxy-
• 757878-04-9
• CS-0030821

• MDL： MFCD05662963
• Inchi： 1S/C10H14N2O2/c1-13-8-4-3-7(6-10(11)12)5-9(8)14-2/h3-5H,6H2,1-2H3,(H3,11,12)
• InChI Key： RVUXCWDICCCZHU-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C/C(=N/[H])/N)OC

Computed Properties

• Exact Mass: 194.10600
• Monoisotopic Mass: 194.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 318.7°C at 760 mmHg
• Flash Point: 146.5°C
• Refractive Index: 1.528
• PSA: 68.33000
• LogP: 1.98230

2-(3,4-Dimethoxyphenyl)acetimidamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes